Cas no 2229272-56-2 (methyl 4-(2-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(2-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229272-56-2
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 5762356
• PubChem ID: 165697503
• Update Time: 2025-05-20

methyl 4-(2-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2229272-56-2
• EN300-1738928
• methyl 4-(2-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C10H14N2O5/c1-12-5-6(4-7(13)9(14)16-2)8(11-12)10(15)17-3/h5,7,13H,4H2,1-3H3
• InChI Key： MNGWFGOZTPNBKM-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1=CN(C)N=C1C(=O)OC

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 4-(2-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(2-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229272-56-2): A Comprehensive Overview

Methyl 4-(2-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2229272-56-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a 1-methyl-1H-pyrazole core and functional groups such as hydroxyl, methoxy, and ester moieties, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis and characterization of this compound have been subjects of extensive research due to its potential applications in drug development. The 4-(2-hydroxy-3-methoxy-3-oxopropyl) substituent introduces a complex polyol side chain, which can influence the compound's solubility, bioavailability, and interaction with biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further exploration of its pharmacological properties.

In the realm of medicinal chemistry, pyrazole derivatives have garnered considerable attention for their role as scaffolds in the design of novel therapeutic agents. The< strong>Methyl 4-(2-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate structure exhibits promising characteristics for drug discovery, including a balance between lipophilicity and polarizability. These attributes are crucial for optimizing pharmacokinetic profiles, ensuring effective delivery to target tissues, and minimizing off-target effects.

Recent studies have highlighted the biological activities of pyrazole derivatives, particularly their anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in Methyl 4-(2-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate may contribute to its ability to modulate various biological pathways. For instance, the hydroxyl and methoxy groups can engage in hydrogen bonding interactions with biological targets, while the ester moiety provides a site for further chemical modification or conjugation with other bioactive molecules.

The compound's potential as an intermediate in the synthesis of more complex molecules has also been explored. Researchers have leveraged its structural framework to develop novel analogs with enhanced biological activity or improved pharmacokinetic profiles. The versatility of Methyl 4-(2-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate lies in its ability to serve as a building block for diverse pharmacophores, making it a valuable asset in drug discovery pipelines.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Methyl 4-(2-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-3-carboxylate and biological targets. These approaches have provided insights into the compound's binding affinity, mode of action, and potential side effects. By integrating experimental data with computational predictions, researchers can refine the design of Methyl 4-(2-hydroxy-3-methoxy-3-o-propyl)-1-methyl-lH-pyrazole-l-carboxylate-based drugs to achieve optimal therapeutic efficacy.

The development of novel synthetic routes has also been a focus area for researchers working with Methyl 4-(2-hydroxy-l -methoxy-l -oxopropyl)-l -methyl-l H -pyrazole-l -carboxylate. Advances in green chemistry principles have encouraged the adoption of sustainable methodologies that minimize waste and energy consumption while maintaining high yields and purity levels. Such innovations not only enhance the economic feasibility of producing this compound but also align with global efforts to promote environmentally responsible chemical practices.

The future prospects for Methyl 4-(2-hydroxy-l -methoxy-l -oxopropyl)-l -methyl-l H -pyrazole-l -carboxylate are promising, with ongoing research aimed at uncovering new applications and expanding its therapeutic potential. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential in translating laboratory findings into clinical reality. As our understanding of this compound grows, so too will its contributions to addressing critical challenges in human health.